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Compound of Interest

Compound Name: Ldha-IN-3

Cat. No.: B10829449

Application Notes and Protocols for LDHA-IN-3

For Researchers, Scientists, and Drug Development Professionals

Introduction

LDHA-IN-3 is a potent and noncompetitive inhibitor of Lactate Dehydrogenase A (LDHA), a key
enzyme in anaerobic glycolysis.[1][2] Elevated LDHA activity is a characteristic of many cancer
cells, contributing to the Warburg effect, a phenomenon where cancer cells predominantly
produce energy through glycolysis followed by lactic acid fermentation, even in the presence of
ample oxygen. By inhibiting LDHA, LDHA-IN-3 disrupts this metabolic pathway, leading to
reduced lactate production and the induction of mitochondria-mediated apoptosis in cancer
cells. These characteristics make LDHA-IN-3 a valuable tool for cancer research and a
potential therapeutic agent.

This document provides a detailed protocol for the preparation of LDHA-IN-3 stock solutions in
Dimethyl Sulfoxide (DMSO), along with essential data for its use in experimental settings.

Quantitative Data Summary

The following table summarizes the key quantitative data for LDHA-IN-3.
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Property Value Reference
Molecular Weight 301.17 g/mol [1112]
Appearance White to off-white solid [3]
o 60 - 100 mg/mL (199.22 -
Solubility in DMSO [1112]14]
332.04 mM)
Storage of Powder -20°C for up to 3 years [11[3]

_ -20°C for up to 1 month; -80°C
Storage of Stock Solution [11[3]
for up to 6 months

) ) 0 - 500 uM (for cytotoxic
In Vitro Concentration Range [3]
effects)

) ) 10 - 200 mg/kg (oral); 1 - 100
In Vivo Concentration Range ] [5]
mg/kg (intravenous)

Experimental Protocols

Protocol for Preparing a 10 mM LDHA-IN-3 Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of LDHA-IN-3 in DMSO, a
common starting concentration for in vitro experiments.

Materials:

LDHA-IN-3 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, amber or foil-wrapped microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Sonicator (optional)
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e Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
Procedure:

e Pre-weighing Preparation: Before opening, bring the vial of LDHA-IN-3 powder to room
temperature to prevent condensation of moisture.

e Weighing LDHA-IN-3: Carefully weigh out 3.01 mg of LDHA-IN-3 powder using a calibrated
analytical balance and transfer it to a sterile microcentrifuge tube.

o Calculation:

Desired Concentration (M) = 10 mM = 0.01 mol/L

Molecular Weight (MW) = 301.17 g/mol

Desired Volume (V) =1 mL=0.001L

Mass (g) =M x MW x V = 0.01 mol/L x 301.17 g/mol x 0.001 L = 0.0030117 g = 3.01 mg

e Adding DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the
LDHA-IN-3 powder. It is crucial to use fresh, anhydrous DMSO as it is hygroscopic and
absorbed water can affect the solubility and stability of the compound.[1][4][6]

» Dissolution: Tightly cap the tube and vortex thoroughly for at least 2 minutes to dissolve the

compound.

 Aiding Dissolution (if necessary): If the compound does not fully dissolve, sonicate the tube
in a water bath for 5-10 minutes or gently warm the solution to 37°C. Visually inspect the
solution to ensure there are no visible particles.

» Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes (e.g., 10-20 pL) in sterile, amber or foil-
wrapped microcentrifuge tubes.

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[1][3] When ready to use, thaw a single aliquot at room
temperature.
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Important Considerations:

e DMSO Concentration in Assays: When preparing working solutions for cell-based assays,
ensure the final concentration of DMSO is low (typically <0.5%) to avoid solvent-induced
cytotoxicity.[7]

o Precipitation in Aqueous Solutions: LDHA-IN-3 is poorly soluble in aqueous solutions. When
diluting the DMSO stock solution into aqueous media, do so dropwise while vortexing to
minimize precipitation. If precipitation occurs, further dilution in the aqueous medium may be

necessary.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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